Cas no 632340-56-8 (2-(bromomethyl)-3-nitrobenzoic acid)

• Product Name: 2-(bromomethyl)-3-nitrobenzoic acid
• CAS No: 632340-56-8
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• MDL: MFCD11042348
• CID: 502131
• PubChem ID: 10923251
• Update Time: 2025-04-19

2-(bromomethyl)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-(bromomethyl)-3-nitro-
• 2-(bromomethyl)-3-nitrobenzoic acid
• Benzoic acid,2-(bromomethyl)-3-nitro
• SCHEMBL1398972
• 2-bromomethyl-3-nitrobenzoic acid
• Benzoic acid, 2-(bromomethyl)-3-nitro-
• WNTCNOMUJRQWGP-UHFFFAOYSA-N
• Benzoicacid,2-(bromomethyl)-3-nitro-
• DTXSID30448512
• EN300-143743
• 2-bromomethyl-3-nitro-benzoic acid
• 632340-56-8

• MDL： MFCD11042348
• Inchi： 1S/C8H6BrNO4/c9-4-6-5(8(11)12)2-1-3-7(6)10(13)14/h1-3H,4H2,(H,11,12)
• InChI Key： WNTCNOMUJRQWGP-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.94800
• Monoisotopic Mass: 258.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 2.71110